4-(Cyclopropylamino)piperidine-4-carboxamide
Overview
Description
4-(Cyclopropylamino)piperidine-4-carboxamide is a chemical compound with the molecular formula C9H17N3O . It is available in the form of a powder . The compound also exists as a dihydrochloride salt with a molecular weight of 256.17 .
Molecular Structure Analysis
The InChI code for 4-(Cyclopropylamino)piperidine-4-carboxamide dihydrochloride is 1S/C9H17N3O.2ClH/c10-8(13)9(12-7-1-2-7)3-5-11-6-4-9;;/h7,11-12H,1-6H2,(H2,10,13);2*1H . This code provides a specific description of the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
4-(Cyclopropylamino)piperidine-4-carboxamide is a powder at room temperature . Its molecular weight is 183.25 , and as a dihydrochloride salt, it has a molecular weight of 256.17 .Scientific Research Applications
Synthesis and Evaluation in Drug Discovery
Arylcycloalkylamines, including phenyl piperidines, have been explored for their potency and selectivity in binding affinity at D2-like receptors. Research indicates that arylalkyl substituents can significantly enhance the binding affinity, contributing to the development of antipsychotic agents. This highlights the importance of 4-(Cyclopropylamino)piperidine-4-carboxamide in synthesizing compounds with potential therapeutic applications in mental health disorders (Sikazwe et al., 2009).
Pharmacological Profile Enhancement
The stereochemistry of compounds, including those based on piperidine structures like 4-(Cyclopropylamino)piperidine-4-carboxamide, has been studied for its impact on pharmacological profiles. Enantiomerically pure compounds have demonstrated significant advantages in efficacy, suggesting the importance of stereochemistry in drug development and the potential of such compounds in enhancing therapeutic effects (Veinberg et al., 2015).
Role in Addressing Drug Resistance
Piperazine derivatives, including 4-(Cyclopropylamino)piperidine-4-carboxamide, have been reviewed for their anti-mycobacterial activity. These compounds, owing to their structural versatility, have shown potential against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This underscores the role of piperazine-based compounds in developing new antimicrobial agents to combat drug resistance (Girase et al., 2020).
Chemical Synthesis and Methodology
The synthesis strategies for compounds containing piperidine rings, such as 4-(Cyclopropylamino)piperidine-4-carboxamide, have been a focus of review. The methodologies for constructing spiropiperidines, which are valuable in drug discovery, highlight the ongoing innovations in synthesizing complex molecules for therapeutic use. This showcases the compound's relevance in advancing synthetic chemistry and its applications in developing new drugs (Griggs et al., 2018).
Safety and Hazards
properties
IUPAC Name |
4-(cyclopropylamino)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O/c10-8(13)9(12-7-1-2-7)3-5-11-6-4-9/h7,11-12H,1-6H2,(H2,10,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEBZPUSAQBYXPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2(CCNCC2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Cyclopropylamino)piperidine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.